Cas no 2138169-80-7 (1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 2138169-80-7
• MF: C₆H₉N₇
• MW: 179.182558774948
• CID: 5866876
• PubChem ID: 165480345
• Update Time: 2025-08-04

1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-amine
• 2138169-80-7
• 1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]-1H-pyrazol-3-amine
• EN300-1111478

• Inchi： 1S/C6H9N7/c7-6-1-2-12(9-6)3-4-13-5-8-10-11-13/h1-2,5H,3-4H2,(H2,7,9)
• InChI Key： QJLRQJMIKOFVSI-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CCN1C=NN=N1

Computed Properties

• Exact Mass: 179.09194332g/mol
• Monoisotopic Mass: 179.09194332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 87.4Ų

Additional information on 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-3-amine

Introduction to Compound CAS No. 2138169-80-7: 1-(2-(1H-1,2,3,4-Tetrazol-1-yl)ethyl)-1H-pyrazol-3-amine

The compound with CAS No. 2138169-80-7, known as 1-(2-(1H-1,2,3,4-tetrazol-1-yl)ethyl)-1H-pyrazol-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with a tetrazole moiety, both of which are heterocyclic compounds with diverse applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role as a modulator of ion channels, which are critical for cellular communication and homeostasis. The ability of this compound to interact with these channels makes it a promising candidate for the development of novel drugs targeting conditions such as epilepsy, pain, and cardiovascular diseases.

The synthesis of 1-(2-(1H-1,2,3,4-tetrazol-1-yl)ethyl)-1H-pyrazol-3-amine involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of the tetrazole group through a series of coupling reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of its physical properties, this compound exhibits a high degree of stability under standard laboratory conditions. Its solubility in organic solvents such as dichloromethane and dimethylformamide makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. These properties are advantageous for both laboratory studies and potential industrial applications.

One of the most exciting developments involving this compound is its application in bioconjugation chemistry. By attaching it to biomolecules such as proteins or DNA, researchers have demonstrated its utility in drug delivery systems and diagnostic tools. This versatility underscores its potential as a building block for more complex molecular architectures.

Furthermore, computational studies have provided insights into the electronic properties of 1-(2-(1H-1,2,3,4-tetrazol-1-yl)ethyl)-1H-pyrazol-3-amine. Using density functional theory (DFT), scientists have modeled its interaction with biological targets at the molecular level. These simulations have revealed key interactions that could guide future drug design efforts.

In conclusion, CAS No. 2138169-80-7 represents a significant advancement in heterocyclic chemistry with broad implications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a crucial role in the development of innovative therapeutic agents and advanced materials.